Cas no 527-47-9 (1-Amino-1-deoxy-D-ribitol)

• Product Name: 1-Amino-1-deoxy-D-ribitol
• CAS No: 527-47-9
• MF: C₅H₁₃NO₄
• MW: 151.161021947861
• CID: 2072669
• PubChem ID: 12442746
• Update Time: 2025-04-23

1-Amino-1-deoxy-D-ribitol Chemical and Physical Properties

Names and Identifiers

• (2R,3S,4R)-5-aminopentane-1,2,3,4-tetraol
• (2R,3S,4R)-5-Aminopentane-1,2,3,4-tetrol
• 1-amino-1-deoxy-D-arabitol
• 1-Amino-1-desoxy-D-arabit
• 5-Amino-5-desoxy-D-lyxit
• 5-Amino-D-lyxo-pentan-1,2,3,4-tetraol
• D-arabitylamine
• 1-Amino-1-deoxy-D-ribitol
• D-Ribamine
• (2R,3S,4S)-5-aminopentane-1,2,3,4-tetraol
• RNHXWPCUJTZBAR-LMVFSUKVSA-N
• 527-47-9
• (2R,3S,4S)-5-aminopentane-1,2,3,4-tetrol
• D-1-Amino-1-deoxyribitol; D-Ribamine; D-Ribitylamine
• Ribamine
• 1-amino-1-deoxyribitol
• Ribamine; 1-Amino-1-deoxyribitol
• 51108-70-4
• SCHEMBL6025618
• MA175524

• Inchi： 1S/C5H13NO4/c6-1-3(8)5(10)4(9)2-7/h3-5,7-10H,1-2,6H2/t3-,4+,5-/m0/s1
• InChI Key： RNHXWPCUJTZBAR-LMVFSUKVSA-N
• SMILES： O[C@H]([C@@H](CO)O)[C@H](CN)O

Computed Properties

• Exact Mass: 151.084
• Monoisotopic Mass: 151.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 89.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 107

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on 1-Amino-1-deoxy-D-ribitol

Compound CAS No 527-47-9: A Comprehensive Overview of 1-Amino-1-deoxy-D-Ribitol

The compound with CAS No 527-47-9, commonly referred to as 1-Amino-1-deoxy-D-Ribitol, is a significant molecule in the field of organic chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we will delve into the details of its structure, synthesis, properties, and recent advancements in its utilization.

1-Amino-1-deoxy-D-Ribitol is a derivative of ribitol, a sugar alcohol, with an amino group (-NH₂) attached at the first carbon atom. Its chemical structure consists of a five-carbon chain with hydroxyl groups (-OH) at positions 2, 3, and 4, along with an amino group at position 1. This configuration makes it a valuable molecule for studying stereochemistry and biochemical interactions. The compound's molecular formula is C₅H₁₂NO₃, and its molecular weight is approximately 136.16 g/mol.

Recent studies have highlighted the importance of 1-Amino-1-deoxy-D-Ribitol in the development of novel therapeutic agents. Researchers have explored its role in drug delivery systems, where its unique properties allow for targeted drug release mechanisms. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that 1-Amino-1-deoxy-D-Ribitol can serve as a precursor for synthesizing bioactive compounds with enhanced pharmacokinetic profiles.

The synthesis of CAS No 527-47-9 involves several methodologies, including enzymatic catalysis and chemical reduction techniques. One notable approach involves the reduction of ribose using specific enzymes to yield ribitol derivatives. The introduction of the amino group is typically achieved through reductive amination or other amine-forming reactions. These methods have been optimized to improve yield and purity, making large-scale production feasible for industrial applications.

In terms of physical properties, 1-Amino-1-deoxy-D-Ribitol is a white crystalline solid with a melting point around 200°C under standard conditions. It is soluble in water and polar solvents but exhibits limited solubility in non-polar solvents due to its hydrophilic nature. These characteristics make it suitable for use in aqueous-based formulations and biochemical assays.

Recent advancements in analytical techniques have enabled precise characterization of CAS No 527-47-9 at the molecular level. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided insights into its stereochemical configuration and interaction dynamics with other biomolecules. For example, NMR studies have revealed that 1-Amino-1-deoxy-D-Ribitol forms stable complexes with certain proteins, suggesting potential applications in enzyme inhibition studies.

The biological activity of CAS No 527-47-9 has been extensively studied in recent years. Preclinical trials have shown that it exhibits anti-inflammatory and antioxidant properties, making it a promising candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, its ability to modulate cellular signaling pathways has been explored in cancer research contexts.

In conclusion, CAS No 527-47-9, or 1-Amino-1-deoxy-D-Ribitol, stands out as a versatile compound with wide-ranging applications across multiple scientific disciplines. Its unique structural features and functional groups make it an invaluable tool for researchers working on drug discovery, material science, and biochemical engineering projects.